Cas no 1261939-73-4 (3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid)
1261939-73-4 structure
Product Name:3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid
CAS No:1261939-73-4
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322622
CID:2764825
PubChem ID:53228441
Update Time:2025-08-05
3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261939-73-4
- 3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-4-FLUOROBENZOIC ACID
- MFCD18322622
- 2'-Chloro-6-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
- DTXSID20691974
- 3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid
-
- MDL: MFCD18322622
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)9-2-4-12(16)10(7-9)11-6-8(14(18)19)3-5-13(11)17/h2-7H,1H3,(H,18,19)
- InChI Key: VBPSVDOKUVCNOG-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)OC)C=C1C1C(=CC=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 308.0251647Da
- Monoisotopic Mass: 308.0251647Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329899-5 g |
3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; . |
1261939-73-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329899-5g |
3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; . |
1261939-73-4 | 95% | 5g |
€1159.00 | 2024-06-08 |
3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
1261939-73-4 (3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid) Related Products
- 1361892-70-7(2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester)
- 1261986-82-6(2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261967-61-6(4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorobenzoic acid)
- 1261986-24-6([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester)
- 1261911-30-1(4-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261899-81-3(5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid)
- 1261914-50-4(4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261940-63-9(3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid)
- 1262010-40-1([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester)
- 1261911-23-2(2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)
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